BENGHE Foundational & Exploratory

Check Availability & Pricing

Astrazon Red Cationic Methine Dye: Technical
Characterization & Biomedical Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: ASTRAZONE RED
CAS No.: 14097-03-1
Cat. No.: B078886
Get Quote
. J

Executive Summary

Astrazon Red 6B (C.L.[1][2][3][4][5] Basic Violet 7) is a cationic methine dye belonging to the
hemicyanine (styryl) class. Unlike its azo-dye counterparts (e.g., Astrazon Red GTL/Basic Red
46), Astrazon Red 6B is characterized by a delocalized positive charge across a polymethine
bridge connecting an indoline core to a substituted benzene ring.

While historically utilized in the textile industry for acrylic fiber dyeing, its physicochemical
properties—specifically its lipophilic cationic nature—have repurposed it as a vital tool in
biomedical research. It serves as a cost-effective potentiometric probe for mitochondrial
membrane potential (

) and a model cationic drug for validating hydrogel and nanoparticle delivery systems.

Chemical & Physical Architecture
Structural Identity

e Common Name: Astrazon Red 6B
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e Colour Index (C.1.): Basic Violet 7
o CAS Number: 6441-82-3[2][3][4][5][6][7][8]
e Molecular Formula:

[2]141[8][°]

e Molecular Weight: 417.42 g/mol [3][6][7]

e Class: Cationic Methine (Styryl/Hemicyanine)

Chromophore Photophysics

The dye exhibits solvatochromism, where its spectral peaks shift based on solvent polarity.

Property Value (Aqueous/PBS) Value (Ethanol/DMSO)

| Absorbance Max (

) | 545 nm | 552 nm | | Emission Max (

)| 575 nm | 585 nm | | Appearance | Dark red-violet powder | Deep magenta solution | |
Solubility | ~10 g/L (Water) | High (Ethanol, DMSO) [[2]

Structural Resonance

The cationic charge is not localized to a single nitrogen atom but is delocalized across the
methine bridge (

-conjugated system). This delocalization confers two critical properties:

« Stability: Resistance to rapid photobleaching compared to simple phenylmethane dyes.

 Lipophilicity: The charge distribution allows the molecule to pass through hydrophobic lipid
bilayers despite being an ion.

Mechanistic Interactions
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Mitochondrial Accumulation (Nernstian Equilibrium)

Astrazon Red 6B functions as a permeant cation. In live cells, it accumulates in the
mitochondrial matrix driven by the electrochemical gradient (

, typically -140 to -180 mV).

The accumulation follows the Nernst Equation:
e High

(Healthy): Dye accumulates, leading to fluorescence quenching or red-shifted aggregation
(concentration-dependent).

e Low

(Apoptotic/Depolarized): Dye leaks into the cytosol, reducing mitochondrial fluorescence
intensity.

Drug Delivery Modeling

In pharmaceutical development, Astrazon Red 6B acts as a surrogate for cationic therapeutic
agents (e.g., Doxorubicin). Its interaction with anionic hydrogels (e.g., alginate, gum acacia)
mimics the electrostatic sequestration observed with real drugs, making it an ideal tracer for
release kinetic studies.

Visualization of Mechanisms[10]
Diagram 1: Mitochondrial Accumulation Pathway

This flowchart illustrates the kinetic pathway of Astrazon Red 6B from extracellular space to the
mitochondrial matrix.
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Caption: Kinetic pathway of Astrazon Red 6B accumulation driven by mitochondrial membrane
potential (

)

Experimental Protocols
Protocol A: Live Cell Mitochondrial Staining

Purpose: Qualitative assessment of mitochondrial health and morphology.
e Preparation:
o Prepare a 10 mM stock solution of Astrazon Red 6B in DMSO. Store at -20°C.

o Dilute stock to a working concentration of 100-500 nM in pre-warmed serum-free culture
medium (e.g., DMEM).

e Staining:
o Aspirate growth medium from adherent cells (e.g., Hela, fibroblasts).
o Add the working dye solution.[10]

o Incubate for 20—30 minutes at 37°C / 5% CO

e Washing:

o Remove staining solution.[10]

o Wash cells 2x with pre-warmed HBSS or PBS.

o Add fresh complete medium (phenol-red free preferred for imaging).
e Imaging:

o Microscope: Epifluorescence or Confocal.
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o Excitation: 530-550 nm (Green excitation).

o Emission Filter: 570 nm Longpass or Bandpass (575 = 20 nm).

Protocol B: Hydrogel Drug Release Assay

Purpose: Quantify release kinetics from an anionic polymer matrix (Model Drug System).
e Loading:
o Mix Astrazon Red 6B (1 mg/mL) with polymer solution (e.g., 2% Sodium Alginate).
o Crosslink polymer (e.g., add 100 mM
dropwise) to form beads/gel.
» Release Setup:

o Place loaded hydrogel (1 g) into a dialysis bag (MWCO 12 kDa) or directly into a
dissolution vessel.

o Immerse in 100 mL PBS (pH 7.4) at 37°C with constant stirring (100 rpm).
e Sampling:
o At defined intervals (0, 0.5, 1, 2, 4, 8, 24 hrs), withdraw 1 mL of supernatant.
o Replace with 1 mL fresh PBS to maintain sink conditions.
e Quantification:
o Measure Absorbance at 545 nm using a microplate reader.

o Calculate concentration using a standard curve (

Diagram 2: Drug Release Experimental Workflow
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This diagram outlines the logical flow for testing Astrazon Red 6B release from a hydrogel
carrier.
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Click to download full resolution via product page
Caption: Workflow for quantifying Astrazon Red 6B release kinetics from polymer matrices.

Safety & Stability (E-E-A-T)

» Toxicity:
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o Acute Oral Toxicity (Rat):
mg/kg.[11]

o Eye Irritation: Classified as causing serious eye damage (Category 1). Wear safety
goggles during powder handling.

o Agquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[4][11] Do not dispose of
down the drain; use chemical waste incineration.

o Stability:
o Thermal: Stable up to 120°C in dyeing processes.

o Photostability: Moderate. Protect stock solutions from direct light to prevent degradation
over weeks.

o pH Stability: Stable between pH 3-9. At pH > 10, the methine bridge may undergo
hydrolysis, leading to color loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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